Cas no 60510-57-8 (5-(2-methylphenyl)-3-phenyl-1H-1,2,4-triazole)
60510-57-8 structure
Product Name:5-(2-methylphenyl)-3-phenyl-1H-1,2,4-triazole
CAS No:60510-57-8
MF:C15H13N3
MW:235.283822774887
CID:1620967
PubChem ID:173743
Update Time:2025-04-21
5-(2-methylphenyl)-3-phenyl-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-methylphenyl)-3-phenyl-1H-1,2,4-triazole
- 5-Phenyl-3-(o-tolyl)-1H-1,2,4-triazole
- CHEMBL417817
- 1H-1,2,4-Triazole, 3-(2-methylphenyl)-5-phenyl-
- DB-317790
- 60510-57-8
- AKOS008968350
- 3-(2-Methylphenyl)-5-phenyl-1H-1,2,4-triazole
- s-Triazole, 5-phenyl-3-(o-tolyl)-
- DTXSID60209259
- 5-Phenyl-3-(o-tolyl)-s-triazole
-
- Inchi: 1S/C15H13N3/c1-11-7-5-6-10-13(11)15-16-14(17-18-15)12-8-3-2-4-9-12/h2-10H,1H3,(H,16,17,18)
- InChI Key: LUPHUKWXQVNVCX-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CC=2C)=NC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 235.11109
- Monoisotopic Mass: 235.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.1614 (rough estimate)
- Boiling Point: 367.68°C (rough estimate)
- Refractive Index: 1.5610 (estimate)
- PSA: 41.57
5-(2-methylphenyl)-3-phenyl-1H-1,2,4-triazole Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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